2-(3-Ethoxyprop-1-en-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

• IUPAC Name: 2-(3-ethoxyprop-1-en-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• InChI: InChI=1S/C11H21BO3/c1-7-13-8-9(2)12-14-10(3,4)11(5,6)15-12/h2,7-8H2,1,3-6H3
• InChI Key: QEBDKFBJVZHWLP-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C(=C)COCC
• Molecular Formula: C11H21BO3
• Molecular Weight: 212.10 g/mol

Description

This compound belongs to the pinacol boronic ester family, characterized by a dioxaborolane core (4,4,5,5-tetramethyl-1,3,2-dioxaborolane) and a 3-ethoxypropenyl substituent. The ethoxy group and allylic double bond confer unique electronic and steric properties, making it valuable in Suzuki-Miyaura cross-coupling reactions and catalytic borylation processes.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(3-Ethoxyprop-1-en-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane typically involves the reaction of 3-ethoxyprop-1-en-2-ylboronic acid with 2,2,6,6-tetramethyl-1,3-dioxane-4,5-dione under anhydrous conditions. The reaction is usually carried out in the presence of a base such as triethylamine and a solvent like tetrahydrofuran (THF) at room temperature. The product is then purified through column chromatography.

Industrial Production Methods

On an industrial scale, the production of this compound may involve continuous flow processes to enhance efficiency and yield. The use of automated systems for precise control of reaction parameters such as temperature, pressure, and reactant concentrations is common. Additionally, solvent recycling and waste minimization strategies are employed to make the process more sustainable.

Chemical Reactions Analysis

Types of Reactions

2-(3-Ethoxyprop-1-en-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form boronic acids or boronates.

Reduction: Reduction reactions can convert it into corresponding alcohols or alkanes.

Substitution: It can participate in substitution reactions where the ethoxy group is replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and sodium periodate.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are used.

Substitution: Reagents like halides or nucleophiles in the presence of catalysts such as palladium or nickel are employed.

Major Products Formed

Oxidation: Boronic acids or boronates.

Reduction: Alcohols or alkanes.

Substitution: Various substituted dioxaborolanes depending on the nucleophile used.

Scientific Research Applications

2-(3-Ethoxyprop-1-en-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of complex organic molecules, particularly in Suzuki-Miyaura cross-coupling reactions.

Biology: The compound is explored for its potential in drug discovery and development, especially as a precursor for boron-containing pharmaceuticals.

Medicine: It has applications in the development of boron neutron capture therapy (BNCT) agents for cancer treatment.

Industry: The compound is used in the production of advanced materials, including polymers and electronic components.

Mechanism of Action

The mechanism by which 2-(3-Ethoxyprop-1-en-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane exerts its effects involves the interaction of the boron atom with various molecular targets. In Suzuki-Miyaura cross-coupling reactions, the boron atom forms a complex with palladium catalysts, facilitating the transfer of the organic group to the coupling partner. In biological systems, the boron atom can interact with enzymes and proteins, potentially inhibiting their activity or altering their function.

Comparison with Similar Compounds

Key Observations :

• Substituent Effects : The ethoxy group offers intermediate steric bulk compared to methoxy (smaller) and diethoxy (bulkier), influencing reactivity in catalytic applications.
• Synthetic Flexibility: The diethoxy analog requires multi-step alkoxylation, whereas the ethoxy variant may be synthesized via mono-alkoxylation of propenylboronates.

C-H Borylation

• Steric Influence : Ethoxypropenyl groups may enhance regioselectivity in C-H borylation compared to smaller methoxy analogs. Studies on HBpin (4,4,5,5-tetramethyl-1,3,2-dioxaborolane) show that bulkier substituents favor ortho-selectivity in aromatic systems .
• Electronic Effects : The electron-donating ethoxy group could stabilize transition states in Pd-catalyzed couplings, similar to methoxyphenyl derivatives (e.g., 2-(4-methoxyphenyl)-dioxaborolane in ).

Reduction Reactions

Pinacolborane (HBpin) derivatives reduce ketones efficiently under mild conditions .

Physical and Spectroscopic Properties

• Boiling Points : Increasing alkoxy chain length correlates with higher boiling points (methoxy < ethoxy < diethoxy) due to enhanced van der Waals interactions .
• NMR Trends : Methoxypropenyl analogs show distinct ¹H NMR shifts for the allylic proton (~δ 5.8–6.2 ppm) and alkoxy groups (~δ 3.3–3.7 ppm), consistent with the ethoxy variant .